![molecular formula C12H9Cl2NO B091189 5-Chloro-2-(4-chlorophenoxy)aniline CAS No. 121-27-7](/img/structure/B91189.png)
5-Chloro-2-(4-chlorophenoxy)aniline
Overview
Description
5-Chloro-2-(4-chlorophenoxy)aniline, also known as 5-chloro-2-chlorophenoxy-aniline, is a synthetic organic compound belonging to the class of anilines. It is a white crystalline solid with a molecular weight of 214.58 g/mol and a melting point of 95-97°C. This compound has been used in a wide range of scientific research applications, including as a reagent for organic synthesis, as a ligand in coordination chemistry, and as a catalyst for organic reactions.
Scientific Research Applications
Electrochemical Synthesis of Novel Polymers : A study by Shahhosseini et al. (2016) discusses the electrochemical synthesis of a novel polymer using a related monomer. This polymer demonstrated improved performance as a counter electrode in dye-sensitized solar cells compared to traditional Pt electrodes, indicating potential applications in solar energy technologies (Shahhosseini et al., 2016).
Formation of Reactive Intermediates in Mutagenesis : Jolivette et al. (1998) explored the reactive intermediates formed from the acid 2-Chloro-4-(methylthio)butanoic acid, which might be associated with its mutagenicity. The study found evidence for the formation of reactive intermediates that may be associated with observed mutagenicity, suggesting the importance of this chemical in understanding mutagenic processes (Jolivette et al., 1998).
Development of Polyactive Biocides : Asaad et al. (1988) discussed the synthesis of 5-Chloro-3-(2-nitroethenyl)salicylic acid anilides, which showed potential as molluscicidal and fungicidal agents. This indicates possible applications in agriculture or pest control (Asaad et al., 1988).
Nephrotoxicity Studies : A study by Rankin et al. (1986) on the nephrotoxic potential of aniline and its derivatives in rats provides insights into the toxicological profile of related compounds, which is crucial for safety assessments in various applications (Rankin et al., 1986).
Fluorescence Quenching in Boronic Acid Derivatives : Geethanjali et al. (2015) investigated the fluorescence quenching mechanism in boronic acid derivatives using aniline as a quencher. This research contributes to the understanding of fluorescence properties in chemical compounds, which has implications in sensing and detection technologies (Geethanjali et al., 2015).
Future Directions
Mechanism of Action
Target of Action
It has been used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, Excretion) properties of 5-Chloro-2-(4-chlorophenoxy)aniline is currently limited . Understanding these properties is crucial for determining the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules in the environment .
properties
IUPAC Name |
5-chloro-2-(4-chlorophenoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7H,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLJSUJOESWTGEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2)Cl)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6059520 | |
Record name | 4,4'-Dichloro-2-aminodiphenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6059520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121-27-7 | |
Record name | 5-Chloro-2-(4-chlorophenoxy)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=121-27-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 5-chloro-2-(4-chlorophenoxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000121277 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 121-27-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42129 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenamine, 5-chloro-2-(4-chlorophenoxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4,4'-Dichloro-2-aminodiphenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6059520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-2-(4-chlorophenoxy)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.055 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 5-Chloro-2-(4-chlorophenoxy)aniline | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LK5QE26HRU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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